Cas no 521949-10-0 (Benzoic acid, 3-bromo-, compd. withN-(phenylmethyl)benzenemethanamine (1:1))

521949-10-0 structure
Product name:Benzoic acid, 3-bromo-, compd. withN-(phenylmethyl)benzenemethanamine (1:1)
CAS No:521949-10-0
MF:C21H20BrNO2
MW:398.293004989624
CID:1576213
Benzoic acid, 3-bromo-, compd. withN-(phenylmethyl)benzenemethanamine (1:1) Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-bromo-, compd. withN-(phenylmethyl)benzenemethanamine (1:1)
- Benzoic acid, 3-bromo-, compd. with N-(phenylmethyl)benzenemethanamine (1:1)
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- Inchi: 1S/C14H15N.C7H5BrO2/c1-3-7-13(8-4-1)11-15-12-14-9-5-2-6-10-14;8-6-3-1-2-5(4-6)7(9)10/h1-10,15H,11-12H2;1-4H,(H,9,10)
- InChI Key: VWYQULOOELNXDB-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1)NCC1C=CC=CC=1.C(C1C=CC=C(Br)C=1)(=O)O
Computed Properties
- Exact Mass: 397.0678
Experimental Properties
- PSA: 49.33
Benzoic acid, 3-bromo-, compd. withN-(phenylmethyl)benzenemethanamine (1:1) Related Literature
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Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
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Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
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3. Carambola-shaped LiFePO4/C nanocomposites: directing synthesis and enhanced Li storage properties†Xueliang Li,Hongchang Jin,Shuai Liu,Sen Xin,Yu Meng,Jiejie Chen J. Mater. Chem. A, 2015,3, 116-120
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Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. Ozerov Chem. Commun., 2012,48, 218-220
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A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615
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